Cas no 70651-70-6 (Ethanone, 2-chloro-1-(2,4-dihydroxy-6-methoxyphenyl)- (9CI))

• Product Name: Ethanone, 2-chloro-1-(2,4-dihydroxy-6-methoxyphenyl)- (9CI)
• CAS No: 70651-70-6
• MF: C₉H₉ClO₄
• MW: 216.618362188339
• CID: 975444
• PubChem ID: 20079750
• Update Time: 2025-04-19

Ethanone, 2-chloro-1-(2,4-dihydroxy-6-methoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,4-dihydroxy-6-methoxyphenyl)ethanone
• Ethanone, 2-chloro-1-(2,4-dihydroxy-6-methoxyphenyl)- (9CI)
• 70651-70-6
• DTXSID10602211
• SCHEMBL9119401
• 2-Chloro-1-(2,4-dihydroxy-6-methoxyphenyl)ethan-1-one
• DB-276440
• ETHANONE, 2-CHLORO-1-(2,4-DIHYDROXY-6-METHOXYPHENYL)-

• Inchi： 1S/C9H9ClO4/c1-14-8-3-5(11)2-6(12)9(8)7(13)4-10/h2-3,11-12H,4H2,1H3
• InChI Key： RQFWFFOPAPCEER-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC(=CC=1OC)O)O)=O

Computed Properties

• Exact Mass: 216.0189365g/mol
• Monoisotopic Mass: 216.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones